Cas no 77582-39-9 (1H-Benzimidazole-6-carboxylicacid, 2-pentadecyl-, sodium salt (1:1))

• Product Name: 1H-Benzimidazole-6-carboxylicacid, 2-pentadecyl-, sodium salt (1:1)
• CAS No: 77582-39-9
• MF: C₂₃H₃₅N₂NaO₂
• MW: 394.525977373123
• CID: 578937
• PubChem ID: 23662451
• Update Time: 2025-04-19

1H-Benzimidazole-6-carboxylicacid, 2-pentadecyl-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-6-carboxylicacid, 2-pentadecyl-, sodium salt (1:1)
• sodium 2-pentadecyl-1H-benzimidazole-5-carboxylate
• sodium,2-pentadecyl-3H-benzimidazole-5-carboxylate
• sodium 2-pentadecyl-1H-benzimidazole-6-carboxylate
• 77582-39-9
• SCHEMBL6430716
• NS00058555
• DTXSID00998791
• EINECS 278-726-4
• sodium;2-pentadecyl-3H-benzimidazole-5-carboxylate

• Inchi： 1S/C23H36N2O2.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-22-24-20-17-16-19(23(26)27)18-21(20)25-22;/h16-18H,2-15H2,1H3,(H,24,25)(H,26,27);/q;+1/p-1
• InChI Key： OGLYYBPHNMDRHN-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C(C1C=CC2=C(C=1)NC(CCCCCCCCCCCCCCC)=N2)=O

Computed Properties

• Exact Mass: 394.259623
• Monoisotopic Mass: 394.259623
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 15
• Complexity: 408
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.8

Experimental Properties

• Boiling Point: 573.9°C at 760 mmHg
• Flash Point: 300.9°C